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Compound of Interest

Compound Name: 2-Isopropoxy-5-methylaniline

Cat. No.: B7824645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Isopropoxy-5-methylaniline (and its hydrochloride salt, CAS No. 1190021-87-4). Due to the

limited availability of a comprehensive Safety Data Sheet (SDS) for this specific compound, this

document leverages a read-across approach, incorporating data from structurally similar aniline

derivatives to provide a robust assessment of its potential hazards. This guide is intended to

equip researchers and drug development professionals with the necessary information for safe

handling, storage, and use.

Core Safety and Physical Properties
The following tables summarize the key physical, chemical, and toxicological properties of

compounds structurally related to 2-Isopropoxy-5-methylaniline. This data provides a

foundational understanding of the expected characteristics of the target compound.

Table 1: Physical and Chemical Properties
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Property Value Comments

Molecular Formula C₁₀H₁₆ClNO For the hydrochloride salt.[1][2]

Molecular Weight 201.69 g/mol For the hydrochloride salt.[1][2]

Boiling Point 241.1 ± 9.0 °C at 760 mmHg

Data for the analogous

compound 2-Isopropyl-5-

methylaniline.[3]

Physical Form Liquid / Solid

The hydrochloride salt is likely

a solid, while the free base

may be a liquid, similar to

related anilines.

Storage Temperature 4°C, protect from light

General storage

recommendation for similar

aniline compounds.[3]

Table 2: Toxicological Data (Based on Analogous Aniline Compounds)

Test Species Route Value
Reference
Compound

LD50 Rat Oral 360 mg/kg
N-

Methylaniline[4]

Hazard

Statements
- -

H302 (Harmful if

swallowed),

H315 (Causes

skin irritation),

H319 (Causes

serious eye

irritation), H335

(May cause

respiratory

irritation)

2-Isopropyl-5-

methylaniline[3]

Signal Word - - Warning
2-Isopropyl-5-

methylaniline[3]
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Experimental Protocols for Safety Assessment
The assessment of skin and eye irritation is critical for determining the handling requirements of

a novel chemical. The following are standardized protocols from the Organisation for Economic

Co-operation and Development (OECD) that are widely used in regulatory toxicology.

OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis Test Method
This in vitro method assesses the potential of a substance to cause skin irritation.

Test System: A reconstructed human epidermis model, which is a three-dimensional model

that mimics the biochemical and physiological properties of the upper parts of the human

skin.

Procedure:

A small amount of the test substance is applied topically to the surface of the skin tissue

model.

The substance is left in contact with the tissue for a defined period (e.g., 60 minutes).

After exposure, the tissue is thoroughly rinsed to remove the test substance.

The tissue is then incubated for a further 42 hours to allow for the development of

cytotoxic effects.

Endpoint: Cell viability is measured using a colorimetric assay (MTT assay). The reduction in

cell viability compared to a negative control is used to determine the irritation potential.

Classification: A reduction in tissue viability below 50% is indicative of an irritant.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This in vivo test evaluates the potential of a substance to cause irritation or corrosion to the

eyes.

Test System: Typically, the albino rabbit is used.
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Procedure:

A single dose of the test substance is applied to one eye of the animal. The other eye

remains untreated and serves as a control.

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application.

Endpoint: The degree of eye irritation is scored based on the effects on the cornea, iris, and

conjunctiva. The reversibility of the observed lesions is also assessed.

Classification: The substance is classified as an irritant or corrosive based on the severity

and persistence of the observed ocular lesions.

Safe Handling and Emergency Procedures
Given the potential hazards associated with aniline derivatives, a stringent safety protocol is

mandatory when handling 2-Isopropoxy-5-methylaniline.
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Workflow for Safe Handling of 2-Isopropoxy-5-methylaniline

Risk Assessment

Personal Protective Equipment (PPE)
- Nitrile gloves

- Safety goggles
- Lab coat

Engineering Controls
- Fume hood

Handling Procedure

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatible materials

Waste Disposal
- Follow institutional and local regulations

- Designated hazardous waste stream

Emergency Procedures

Spill Fire Exposure

Absorb with inert material
- Ventilate area

- Decontaminate surface

Use dry chemical, CO2, or foam extinguisher
- Do NOT use water jet

Skin: Wash with soap and water
Eye: Flush with water for 15 mins

Inhalation: Move to fresh air
Ingestion: Seek immediate medical attention

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and emergency response for 2-Isopropoxy-5-
methylaniline.

Signaling Pathways in Toxicity (Hypothesized)
While specific mechanistic studies on 2-Isopropoxy-5-methylaniline are not available, the

toxicity of many aniline derivatives involves metabolic activation and oxidative stress.
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Hypothesized Toxicity Pathway for Aniline Derivatives

2-Isopropoxy-5-methylaniline

Metabolic Activation (e.g., by Cytochrome P450)

Reactive Metabolites (e.g., N-hydroxy derivatives)

Oxidative Stress DNA Adducts & Damage

Cellular Damage

Apoptosis / Necrosis

Click to download full resolution via product page

Caption: A potential signaling pathway illustrating the metabolic activation and subsequent

cellular damage that may be induced by aniline compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7824645?utm_src=pdf-body-img
https://www.benchchem.com/product/b7824645?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. calpaclab.com [calpaclab.com]

2. chemscene.com [chemscene.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. Managing Ocular Irritation | In Vitro Test Method | Dell Tech [delltech.com]

To cite this document: BenchChem. [Navigating the Safety Profile of 2-Isopropoxy-5-
methylaniline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824645#material-safety-data-sheet-for-2-
isopropoxy-5-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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